N-[4-(cyanomethyl)phenyl]-2-(ethylthio)benzamide

• IUPAC Name: N-[4-(cyanomethyl)phenyl]-2-ethylsulfanylbenzamide
• InChI: InChI=1S/C17H16N2OS/c1-2-21-16-6-4-3-5-15(16)17(20)19-14-9-7-13(8-10-14)11-12-18/h3-10H,2,11H2,1H3,(H,19,20)
• InChI Key: IHSYKIZTJGYDHV-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)CC#N
• Molecular Formula: C17H16N2OS
• Molecular Weight: 296.4 g/mol

Description

N-[4-(cyanomethyl)phenyl]-2-(ethylthio)benzamide, also known as CTB, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. CTB is a thioamide derivative of 4-(cyanomethyl)benzonitrile, which is a well-known intermediate in organic synthesis.

Scientific Research Applications

N-[4-(cyanomethyl)phenyl]-2-(ethylthio)benzamide has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and material science. N-[4-(cyanomethyl)phenyl]-2-(ethylthio)benzamide has been reported to exhibit a range of biological activities, including antitumor, anti-inflammatory, and antimicrobial activities. N-[4-(cyanomethyl)phenyl]-2-(ethylthio)benzamide has also been used as a probe to study protein-ligand interactions and as a building block for the synthesis of novel materials.

Mechanism of Action

The mechanism of action of N-[4-(cyanomethyl)phenyl]-2-(ethylthio)benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. N-[4-(cyanomethyl)phenyl]-2-(ethylthio)benzamide has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a crucial role in the degradation of extracellular matrix components. N-[4-(cyanomethyl)phenyl]-2-(ethylthio)benzamide has also been reported to inhibit the activation of nuclear factor-kappaB (NF-kappaB), a transcription factor that regulates the expression of genes involved in inflammation and immunity.
Biochemical and Physiological Effects:
N-[4-(cyanomethyl)phenyl]-2-(ethylthio)benzamide has been shown to exhibit a range of biochemical and physiological effects in various in vitro and in vivo models. N-[4-(cyanomethyl)phenyl]-2-(ethylthio)benzamide has been reported to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the growth of bacterial and fungal pathogens. N-[4-(cyanomethyl)phenyl]-2-(ethylthio)benzamide has also been shown to modulate the activity of ion channels and transporters, which may contribute to its biological effects.

Advantages and Limitations for Lab Experiments

N-[4-(cyanomethyl)phenyl]-2-(ethylthio)benzamide has several advantages for lab experiments, including its high purity, stability, and solubility in common organic solvents. N-[4-(cyanomethyl)phenyl]-2-(ethylthio)benzamide is also relatively easy to synthesize and can be obtained in large quantities. However, N-[4-(cyanomethyl)phenyl]-2-(ethylthio)benzamide has some limitations, including its potential toxicity and the need for further optimization of its biological properties.

Future Directions

There are several future directions for the research on N-[4-(cyanomethyl)phenyl]-2-(ethylthio)benzamide. One potential direction is the development of N-[4-(cyanomethyl)phenyl]-2-(ethylthio)benzamide-based materials for various applications, including drug delivery, catalysis, and sensing. Another direction is the optimization of N-[4-(cyanomethyl)phenyl]-2-(ethylthio)benzamide's biological properties for therapeutic applications, including cancer therapy and anti-inflammatory therapy. Further studies are also needed to elucidate the mechanism of action of N-[4-(cyanomethyl)phenyl]-2-(ethylthio)benzamide and its potential interactions with other molecules and pathways.

Synthesis Methods

The synthesis of N-[4-(cyanomethyl)phenyl]-2-(ethylthio)benzamide involves the reaction of 4-(cyanomethyl)benzonitrile with ethanethiol in the presence of a base catalyst. The reaction proceeds through the formation of an intermediate that undergoes cyclization to form N-[4-(cyanomethyl)phenyl]-2-(ethylthio)benzamide. The yield of N-[4-(cyanomethyl)phenyl]-2-(ethylthio)benzamide can be improved by optimizing the reaction conditions and using a suitable purification method.